3-Chloro-2-[2-(nitromethylidene)imidazolidin-1-yl]-5-(trifluoromethyl)pyridine

• IUPAC Name: 3-chloro-2-[2-(nitromethylidene)imidazolidin-1-yl]-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C10H8ClF3N4O2/c11-7-3-6(10(12,13)14)4-16-9(7)17-2-1-15-8(17)5-18(19)20/h3-5,15H,1-2H2
• InChI Key: NTIWXLSLLIGNGX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=C[N+](=O)[O-])N1)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C10H8ClF3N4O2
• Molecular Weight: 308.64 g/mol

Description

The compound “3-Chloro-2-[2-(nitromethylidene)imidazolidin-1-yl]-5-(trifluoromethyl)pyridine” has a CAS Number of 1781254-33-8 and a linear formula of C10H9ClF3N5O2.

Synthesis Analysis

The synthesis of trifluoromethylpyridines, which includes this compound, is generally achieved via two main methods. One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular weight of this compound is 308.64 g/mol. The InChI key is YOZPDYLVJCVAPC-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound has a melting point range of 162 - 164. More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

Agrochemical Industry

• Summary of the Application : Trifluoromethylpyridines (TFMP), which include “3-Chloro-2-[2-(nitromethylidene)imidazolidin-1-yl]-5-(trifluoromethyl)pyridine”, are used in the protection of crops from pests. Fluazifop-butyl was the first TFMP derivative introduced to the agrochemical market, and since then, more than 20 new TFMP-containing agrochemicals have acquired ISO common names.
• Results or Outcomes : The use of TFMP derivatives in agrochemicals has been effective in protecting crops from various pests, contributing to increased crop yields.

Pharmaceutical Industry

• Summary of the Application : Several TFMP derivatives are used in the pharmaceutical and veterinary industries. Five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials.
• Results or Outcomes : The TFMP derivatives used in pharmaceuticals have shown promising results in clinical trials, leading to market approval for several products.

Safety And Hazards

The safety information available indicates that this compound has some hazards associated with it. The hazard statements include H302, H312, and H332. Precautionary measures include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.

Future Directions

Trifluoromethylpyridines, including this compound, have found significant use in the agrochemical and pharmaceutical industries. It is expected that many novel applications of trifluoromethylpyridines will be discovered in the future.